Molybdenum trioxide
Overview
Description
Molybdenum trioxide, also known as molybdic anhydride or molybdic trioxide, is an inorganic compound with the chemical formula MoO₃. It is a yellow solid that occurs naturally as the rare mineral molybdite. This compound is produced on a large scale as it is the main intermediate in the purification of molybdenum ores. This compound is a precursor to molybdenum metal, which is an important alloying agent and industrial catalyst .
Scientific Research Applications
Molybdenum trioxide has a wide range of scientific research applications, including:
Photocatalysis: this compound is used in photocatalytic applications for the degradation of organic pollutants.
Energy Storage: It is used in the development of supercapacitors and lithium-ion batteries due to its high specific capacitance and electrochemical activity.
Gas Sensors: this compound is used in gas sensors for detecting gases such as ammonia and nitrogen dioxide.
Safety and Hazards
Future Directions
Molybdenum trioxide has been ranked as among the highly intriguing transition metal oxides due to its remarkable properties and impending usage in diverse applications such as in catalysis, solar cells, gas sensors, splendid capacitors, lithium-ion sets, electrochromic, and photochromic . The future of this compound lies in further exploring its potential applications and improving its synthesis methods .
Mechanism of Action
The mechanism of action of molybdenum trioxide varies depending on its application:
Photocatalysis: It absorbs ultraviolet and visible light, generating electron-hole pairs that degrade organic pollutants.
Energy Storage: In supercapacitors, this compound stores energy through reversible redox reactions at its surface.
Antimicrobial Activity: this compound nanoparticles exert antimicrobial effects by inducing membrane stress in pathogens.
Biochemical Analysis
Biochemical Properties
Molybdenum trioxide interacts with various enzymes, proteins, and other biomolecules. It has been found to have a significant impact on the antioxidant activity of plants, leading to an increase in growth parameters and the number of nodules .
Cellular Effects
This compound has a profound effect on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently being researched .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies are ongoing to determine any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes or cofactors. It also has effects on metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, and it has effects on its localization or accumulation .
Subcellular Localization
This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Preparation Methods
Synthetic Routes and Reaction Conditions: Molybdenum trioxide can be synthesized through various methods, including:
Solid-Gas Phase Reaction: This method involves adjusting the composition and microstructure of the composite crystal materials by changing the preparation parameters.
Sol-Gel Method: This involves the transition of a system from a liquid “sol” into a solid “gel” phase.
Hydrothermal Method: This method involves crystallizing substances from high-temperature aqueous solutions at high vapor pressures.
Industrial Production Methods: Industrially, this compound is produced by roasting molybdenum disulfide (MoS₂) in the presence of oxygen. The reaction is as follows:
2MoS2+7O2→2MoO3+4SO2
This process yields this compound and sulfur dioxide as by-products .
Chemical Reactions Analysis
Molybdenum trioxide undergoes various chemical reactions, including:
Oxidation: this compound can be further oxidized to form higher oxidation state compounds.
Reduction: It can be reduced to form molybdenum dioxide (MoO₂) or molybdenum metal (Mo).
Substitution: this compound can react with other compounds to form molybdates, such as sodium molybdate (Na₂MoO₄) and ammonium molybdate ((NH₄)₂MoO₄).
Common Reagents and Conditions:
Oxidation: Oxygen or air at high temperatures.
Reduction: Hydrogen gas or carbon monoxide at elevated temperatures.
Substitution: Aqueous solutions of sodium hydroxide or ammonium hydroxide.
Major Products:
Oxidation: Higher oxidation state molybdenum compounds.
Reduction: Molybdenum dioxide, molybdenum metal.
Substitution: Sodium molybdate, ammonium molybdate.
Comparison with Similar Compounds
Molybdenum trioxide can be compared with other similar compounds, such as:
Chromium trioxide (CrO₃): Both are oxides of transition metals and have similar catalytic properties.
Tungsten trioxide (WO₃): Tungsten trioxide has similar photocatalytic and electrochemical properties but is more expensive and less abundant than this compound.
Molybdenum dioxide (MoO₂): Molybdenum dioxide is a lower oxidation state compound of molybdenum with different chemical properties and applications.
List of Similar Compounds:
- Chromium trioxide (CrO₃)
- Tungsten trioxide (WO₃)
- Molybdenum dioxide (MoO₂)
- Sodium molybdate (Na₂MoO₄)
- Ammonium molybdate ((NH₄)₂MoO₄)
Properties
IUPAC Name |
trioxomolybdenum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mo.3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQOBWVOAYFWKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Mo](=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MoO3 |
Source
|
| Record name | MOLYBDENUM TRIOXIDE | |
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| Record name | Molybdenum trioxide | |
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DSSTOX Substance ID |
DTXSID7020899 |
Source
|
| Record name | Molybdenum trioxide | |
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Molecular Weight |
143.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Molybdenum trioxide appears as colorless to white or yellow odorless solid. Sinks in water. (USCG, 1999), Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Other Solid; Other Solid, NKRA; Pellets or Large Crystals, White or slightly yellow to slightly bluish solid; [Merck Index] Light green odorless powder; Partially soluble in water (1.07 g/L at 18 deg C); [MSDSonline] A soluble compound; [ACGIH] |
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| Record name | Molybdenum oxide (MoO3) | |
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Boiling Point |
2111 °F at 760 mmHg (Sublimes) (NTP, 1992), 1155 °C, SUBLIMES |
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Solubility |
less than 1 mg/mL at 75 °F (NTP, 1992), After strong ignition it is very slightly sol in acids, 0.490 g/1000 cc water @ 28 °C, Sol in concentrated mineral acids, Sol in soln of alkali hydroxides and soln of potassium bitartrate, 1.066 g/l water @ 18 °C, 20.55 g/l water @ 70 °C |
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Density |
4.69 at 68 °F (USCG, 1999) - Denser than water; will sink, 4.69 @ 26 °C/4 °C |
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Mechanism of Action |
The mechanism of molybdenum toxicity is not yet quite understood. It is assumed that the primary factor is the formation of a copper-tetrathiomolybdate complex in the reduction medium of the gastrointestinal tract which reduces the biological utility of copper. /Molybdenum/, Molybdenum is an essential metal as a cofactor for the enzymes xanthine oxidase and aldehyde oxidase. /Molybdenum/ |
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Color/Form |
WHITE OR SLIGHTLY YELLOW TO SLIGHTLY BLUISH POWDER OR GRANULES, COLORLESS OR WHITE YELLOW RHOMBIC CRYSTALS, WHITE POWDER AT ROOM TEMP, YELLOW AT ELEVATED TEMP | |
CAS No. |
1313-27-5, 11098-99-0 |
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Melting Point |
1463 °F (NTP, 1992), 795 °C |
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ANone: Molybdenum trioxide has the molecular formula MoO3 and a molecular weight of 143.94 g/mol.
A: this compound can be characterized using techniques like X-ray diffraction (XRD) to determine its crystal structure and phase [, , , ]. Fourier transform infrared spectroscopy (FTIR) reveals characteristic stretching frequencies []. Additionally, X-ray photoelectron spectroscopy (XPS) helps analyze the oxidation state of molybdenum in the material [].
A: this compound acts as a catalyst in various chemical reactions due to its ability to easily switch between different oxidation states (Mo6+ to Mo5+ and others). This redox activity enables it to participate in electron transfer processes, facilitating the desired transformations [].
A: this compound serves as a catalyst in numerous industrial processes, including the selective oxidation of hydrocarbons, such as the conversion of acrolein to acrylic acid and methanol to formaldehyde []. It is also utilized in the synthesis of molybdenum disulfide (MoS2), a material with excellent lubricating properties [].
A: Several methods exist for synthesizing this compound. Common approaches include thermal decomposition of ammonium dimolybdate [], hydrothermal synthesis from ammonium tetramolybdate [], and calcination of molybdenum trisulfide [].
A: Yes, the synthesis method significantly affects the morphology, particle size, and surface area of this compound, ultimately impacting its performance in various applications [, , , , ]. For example, nano-sized particles exhibit different properties compared to bulk material [].
A: While molybdenum is an essential trace element for many organisms, high concentrations of this compound can have adverse environmental effects []. It is crucial to handle and dispose of this compound responsibly, minimizing its release into the environment.
A: Interestingly, this compound demonstrates potential for removing heavy metals from contaminated water []. It achieves this by reacting with heavy metal ions, forming insoluble mixed metal molybdates, effectively sequestering the contaminants.
A: The solubility of this compound is a crucial factor in processes where it is used. For example, in the production of ammonium molybdate, complete dissolution in ammonia is essential to ensure high molybdenum recovery [].
A: Current research on this compound spans diverse fields. Scientists are exploring its potential in next-generation energy storage devices like lithium-ion batteries and supercapacitors [, , , ]. Additionally, researchers are investigating its use in advanced applications such as gas sensors, electrochromic devices, and even as a component in nanocomposites for enhanced properties [, , , ].
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